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Compound of Interest

Compound Name: 3,7-Dimethyl-1-octanol

Cat. No.: B074485

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of 3,7-Dimethyl-1-octanol, a significant fragrance
ingredient with applications in various commercial products. It covers its chemical identity,
physical and chemical properties, and production methods.

Chemical Identity and Synonyms

3,7-Dimethyl-1-octanol is a colorless liquid known for its waxy, rose-petal-like odor.[1] It is
scientifically identified by its CAS number 106-21-8.[2][3] This compound is recognized by a
variety of synonyms across different contexts and databases.

A comprehensive list of its alternative names is provided below to aid in research and
substance identification.
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Synonym Source
Tetrahydrogeraniol [415]
Dihydrocitronellol [31[5]
3,7-Dimethyloctan-1-ol [31[5][6]
1-Octanol, 3,7-dimethyl- [31[5]
Pelargol [31[5]
Dimethyloctanol [315]
Perhydrogeraniol [31[5]
Geraniol tetrahydride [3][5]
2,6-Dimethyl-8-octanol [31[5]
Citronellol, dihydro- [31[5]
Geraniol, perhydro- [315]
Geraniol, tetrahydro- [31[5]
NSC 18917 [3](5]

Physicochemical Properties

Understanding the physical and chemical properties of 3,7-Dimethyl-1-octanol is crucial for its
application in research and product formulation. The following table summarizes its key
guantitative data.
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Property Value Source
Molecular Formula C10H220 [21[7]
Molecular Weight 158.28 g/mol [2]

CAS Number 106-21-8 [2][3]
Density 0.828 g/mL at 20 °C [1]
Boiling Point 98-99 °C at 9 mmHg [1]
Refractive Index n20/D 1.436 [1]
Flash Point 97 °C (closed cup)

Vapor Pressure <0.01 mmHg at 20 °C

- Insoluble in water; soluble in
Solubility _ [1]
alcohol and oils.

Experimental Protocols: Production Methods

3,7-Dimethyl-1-octanol is produced commercially through the chemical reduction of other
organic compounds.[1] The primary methods involve the hydrogenation of geraniol or
citronellol.

Protocol: Hydrogenation of Geraniol/Citronellol
o Reactants: Geraniol or citronellol.
o Catalyst: A nickel catalyst is typically used to facilitate the reaction.[1]

e Process: The hydrogenation process involves the addition of hydrogen across the double
bonds of geraniol or citronellol. This reaction saturates the molecule, converting it to 3,7-
Dimethyl-1-octanol.

e By-product: This compound can also be generated as a by-product during the synthesis of
citronellol from geraniol or nerol.[1]
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This process is favored for its efficiency and is a common method for industrial-scale
production.

Applications and Stability

Due to its chemical stability, 3,7-Dimethyl-1-octanol is a preferred fragrance ingredient in a
variety of household products.[1] It is also used as a flavor ingredient in foods and has been
investigated for its potential as a biofuel and pest repellent.[1][6] The compound is noted for its
waxy, rose-like scent and is frequently used in floral fragrances, often in combination with
citronellol, geraniol, or nerol.[8]

Logical Relationships and Production Workflow

The synthesis of 3,7-Dimethyl-1-octanol is a straightforward chemical process. The diagram
below illustrates the logical workflow from precursor molecules to the final product.

Synthesis of 3,7-Dimethyl-1-octanol
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Caption: Production workflow for 3,7-Dimethyl-1-octanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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octanol]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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